Cas no 788143-23-7 ((4S)-2-azaspiro[4.5]decane-4-carboxylic acid)

• Product Name: (4S)-2-azaspiro[4.5]decane-4-carboxylic acid
• CAS No: 788143-23-7
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5019894
• Update Time: 2026-02-28

(4S)-2-azaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4S)-2-Aza-spiro[4.5]decane-4-carboxylic acid
• SB38770
• (S)-2-Azaspiro[4.5]decane-4-carboxylic acid
• (4S)-2-azaspiro[4.5]decane-4-carboxylic acid
• (4S)-2-Azaspiro[4.5]decane-4beta-carboxylic acid

• Inchi： 1S/C10H17NO2/c12-9(13)8-6-11-7-10(8)4-2-1-3-5-10/h8,11H,1-7H2,(H,12,13)/t8-/m0/s1
• InChI Key： JPZJKIYKFOEPJZ-QMMMGPOBSA-N
• SMILES： OC([C@@H]1CNCC21CCCCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• XLogP3: -0.9
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on (4S)-2-azaspiro[4.5]decane-4-carboxylic acid

Professional Introduction to (4S)-2-azaspiro[4.5]decane-4-carboxylic Acid (CAS No. 788143-23-7)

Compound (4S)-2-azaspiro[4.5]decane-4-carboxylic acid, identified by its CAS number 788143-23-7, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the spirocyclic amine class, characterized by its unique spiro structure, which consists of two cyclic components linked by a single carbon atom. The presence of a stereogenic center at the 4-position, denoted as (4S), contributes to its chiral nature, making it a valuable candidate for the development of enantioselective drugs and chiral catalysts.

The structure of (4S)-2-azaspiro[4.5]decane-4-carboxylic acid features a spirocyclic framework with an azabicyclo[4.5.0]decanone core, which is a rare structural motif in medicinal chemistry. The carboxylic acid functional group at the 4-position provides a site for further derivatization, enabling the synthesis of various pharmacophores and bioactive molecules. This compound has garnered attention due to its potential applications in the design of novel therapeutic agents, particularly in the treatment of neurological disorders and inflammation-related conditions.

Recent advancements in pharmaceutical research have highlighted the importance of spirocyclic compounds in drug discovery. These molecules often exhibit enhanced binding affinity and selectivity due to their rigid three-dimensional structures, which can be tailored to fit specific biological targets. The spirocyclic core of (4S)-2-azaspiro[4.5]decane-4-carboxylic acid offers a promising scaffold for developing small-molecule inhibitors and modulators of key enzymes and receptors involved in disease pathways.

In particular, the (4S) configuration of this compound is crucial for its pharmacological activity. Chiral drugs often exhibit different biological responses depending on their stereochemistry, making enantioselective synthesis a critical aspect of modern drug development. The use of chiral auxiliaries or catalysts in the synthesis of (4S)-2-azaspiro[4.5]decane-4-carboxylic acid ensures high enantiomeric purity, which is essential for achieving desired therapeutic effects while minimizing adverse reactions.

Current research in bioorganic chemistry has demonstrated that spirocyclic amines like (4S)-2-azaspiro[4.5]decane-4-carboxylic acid can serve as versatile intermediates for constructing complex drug molecules. For instance, studies have shown that derivatives of this compound can interact with biological targets such as serine proteases and kinases, which are implicated in cancer and inflammatory diseases. The carboxylic acid moiety allows for further functionalization via esterification, amidation, or coupling reactions, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthetic pathways for (4S)-2-azaspiro[4.5]decane-4-carboxylic acid have been optimized to achieve high yields and scalability, making it accessible for industrial applications. Modern synthetic techniques, including transition-metal-catalyzed reactions and asymmetric hydrogenation, have been employed to construct the spirocyclic framework with high precision. These methods not only enhance efficiency but also reduce environmental impact by minimizing waste and energy consumption.

One notable application of (4S)-2-azaspiro[4.5]decane-4-carboxylic acid is in the development of neuroprotective agents. Neurological disorders such as Alzheimer's disease and Parkinson's disease involve dysregulation of enzymatic pathways that could be targeted by spirocyclic inhibitors. Preliminary studies have indicated that derivatives of this compound exhibit potential neuroprotective properties by modulating key neurotransmitter systems. Further investigation is warranted to explore their therapeutic efficacy in preclinical models.

The pharmacokinetic properties of (4S)-2-azaspiro[4.5]decane-4-carboxylic acid are also under scrutiny to ensure optimal drug delivery and bioavailability. Computational modeling techniques have been utilized to predict how this compound behaves within biological systems, aiding in the design of prodrugs or formulations that enhance its absorption and distribution. Such efforts are critical for translating laboratory findings into effective clinical treatments.

In conclusion, (4S)-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 788143-23-7) represents a promising candidate for pharmaceutical innovation due to its unique structural features and potential biological activities. Its spirocyclic core, combined with the chiral (S) configuration at the 4-position, offers a rich foundation for designing next-generation therapeutics targeting neurological and inflammatory diseases. Continued research into its synthetic methodologies and pharmacological effects will further solidify its role in drug development pipelines.